Cas no 2181780-00-5 (5-Bromo-7-fluoroquinoline-8-carbonitrile)

• Product Name: 5-Bromo-7-fluoroquinoline-8-carbonitrile
• CAS No: 2181780-00-5
• MF: C₁₀H₄BrFN₂
• MW: 251.054564476013
• MDL: MFCD31630401
• CID: 4639419
• PubChem ID: 134229313
• Update Time: 2025-05-27

5-Bromo-7-fluoroquinoline-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoroquinoline-8-carbonitrile
• 8-Quinolinecarbonitrile, 5-bromo-7-fluoro-

• MDL： MFCD31630401
• Inchi： 1S/C10H4BrFN2/c11-8-4-9(12)7(5-13)10-6(8)2-1-3-14-10/h1-4H
• InChI Key： PHTGVPZHTBCDGK-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=C(F)C=2C#N)C=CC=1

Additional information on 5-Bromo-7-fluoroquinoline-8-carbonitrile

Comprehensive Overview of 5-Bromo-7-fluoroquinoline-8-carbonitrile (CAS No. 2181780-00-5): Properties, Applications, and Industry Insights

5-Bromo-7-fluoroquinoline-8-carbonitrile (CAS No. 2181780-00-5) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative features a unique combination of bromine and fluorine substituents, which enhance its reactivity and make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The structural uniqueness of 5-Bromo-7-fluoroquinoline-8-carbonitrile lies in its 8-carbonitrile group, which facilitates nucleophilic reactions, and the 5-bromo-7-fluoro substitution pattern that improves binding affinity in biological systems. Recent studies highlight its role in developing fluorescence probes for cellular imaging, a hot topic in biomedical research. This application resonates with the current trend of precision medicine, where scientists seek tools to visualize molecular interactions in real time.

From an industrial perspective, the compound’s CAS No. 2181780-00-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in organic synthesis. Manufacturers emphasize its stability under catalytic conditions, making it suitable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These processes are critical for producing biaryl compounds, widely used in material science and electronic materials.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of 5-Bromo-7-fluoroquinoline-8-carbonitrile requires adherence to GMP standards. Its low toxicity profile compared to analogous halides positions it as a sustainable choice for green chemistry initiatives, addressing the industry’s shift toward eco-friendly synthesis.

Market analysts note rising demand for fluorinated quinoline derivatives, driven by their applications in OLED technology and photovoltaic cells. The compound’s electron-withdrawing properties make it ideal for tuning energy band gaps in semiconductors, a key focus area for renewable energy solutions. This aligns with global investments in clean energy and carbon-neutral technologies.

In summary, 5-Bromo-7-fluoroquinoline-8-carbonitrile (CAS No. 2181780-00-5) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in modern scientific endeavors. As research continues to uncover new functionalities, this compound is poised to remain a cornerstone in cutting-edge chemical development.